ethyl 5-amino-1-(3-isopropyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 5-amino-1-(3-propan-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)pyrazole-4-carboxylate
• InChI: InChI=1S/C14H17N7O2/c1-4-23-14(22)9-7-16-20(12(9)15)11-6-5-10-17-18-13(8(2)3)21(10)19-11/h5-8H,4,15H2,1-3H3
• InChI Key: VODVKFXMABGUMU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)C2=NN3C(=NN=C3C(C)C)C=C2)N
• Molecular Formula: C14H17N7O2
• Molecular Weight: 315.33 g/mol

Description

Ethyl 5-amino-1-(3-isopropyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1H-pyrazole-4-carboxylate is a useful research compound. Its molecular formula is C14H17N7O2 and its molecular weight is 315.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 315.14437281 g/mol and the complexity rating of the compound is 435. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Recent studies have demonstrated the synthesis of novel heterocyclic compounds using derivatives similar to ethyl 5-amino-1-(3-isopropyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1H-pyrazole-4-carboxylate. These compounds are synthesized through various chemical reactions, offering potential applications in medicinal chemistry and drug design. For instance, research by Ghozlan et al. (2014) outlined the synthesis of pyrazolo[5,1-c]triazines and pyrazolo[5,1-c]-1,2,4-triazoles, providing insights into their structures and possible mechanisms (Ghozlan et al., 2014).

Antimicrobial and Antifungal Activity

Compounds synthesized from this compound have been evaluated for their antimicrobial and antifungal activities. For example, Hassan (2013) conducted a study on the synthesis of pyrazoline and pyrazole derivatives, revealing their significant antimicrobial properties against various bacteria and fungi (Hassan, 2013).

Tuberculostatic Activity

Another area of application is the investigation of tuberculostatic activity. Titova et al. (2019) synthesized structural analogs targeting antituberculous agents, showcasing the potential of these compounds in treating tuberculosis through a detailed analysis of structure-activity relationships (Titova et al., 2019).

Synthesis of Azamethine Dyes

Research also extends to the synthesis of azamethine dyes incorporating the pyrazolo[3,2-c]-s-triazole nucleus. Bailey (1977) detailed the condensation processes involved, highlighting the diverse application of these compounds in developing new dyes with specific absorption properties (Bailey, 1977).

Biological Activity Assessment

Compounds derived from this compound have been subjected to biological activity assessments. Youssef et al. (2011) explored the biocidal properties of synthesized compounds, discovering excellent antibacterial and antifungal activities in specific cases (Youssef et al., 2011).